![molecular formula C16H17NO3 B4777354 N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide](/img/structure/B4777354.png)
N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide
Overview
Description
N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide, also known as FMPOB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FMPOB is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide is not fully understood, but it has been shown to act as a potent inhibitor of tubulin polymerization, which is essential for the formation of microtubules. Microtubules are involved in various cellular processes, including cell division, intracellular transport, and maintenance of cell shape. By inhibiting tubulin polymerization, N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide disrupts microtubule formation, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide has been shown to have several biochemical and physiological effects, including inhibition of cancer cell growth, protection against oxidative stress and inflammation, and modulation of the immune system. In cancer cells, N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide induces apoptosis by activating caspase-3 and caspase-9, which are key enzymes involved in programmed cell death. N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide also inhibits angiogenesis by downregulating the expression of vascular endothelial growth factor (VEGF), which is a key factor in the formation of new blood vessels. In neurons, N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide protects against oxidative stress and inflammation by upregulating the expression of antioxidant enzymes and reducing the production of pro-inflammatory cytokines. N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide also modulates the immune system by inhibiting the production of pro-inflammatory cytokines and promoting the differentiation of regulatory T cells.
Advantages and Limitations for Lab Experiments
N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide has several advantages for lab experiments, including its high purity and stability, low toxicity, and ease of synthesis. However, N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide also has some limitations, including its limited solubility in aqueous solutions and its potential for non-specific binding to proteins and other biomolecules. These limitations can be overcome by using appropriate solvents and experimental conditions and by optimizing the experimental design.
Future Directions
There are several future directions for research on N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide, including the development of new analogs with improved efficacy and safety profiles, the elucidation of its mechanism of action at the molecular level, and the exploration of its potential applications in other fields, such as infectious diseases and autoimmune disorders. Further studies are also needed to investigate the pharmacokinetics and pharmacodynamics of N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide in vivo and to evaluate its potential for clinical use.
Scientific Research Applications
N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide has been studied for its potential applications in various fields, including cancer research, neuroprotection, and drug discovery. In cancer research, N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide has been shown to protect neurons against oxidative stress and inflammation, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In drug discovery, N-(2-furylmethyl)-3-[(2-methyl-2-propen-1-yl)oxy]benzamide has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-3-(2-methylprop-2-enoxy)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3/c1-12(2)11-20-14-6-3-5-13(9-14)16(18)17-10-15-7-4-8-19-15/h3-9H,1,10-11H2,2H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOPQRUGAAOPWAW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)COC1=CC=CC(=C1)C(=O)NCC2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-3-[(2-methylprop-2-en-1-yl)oxy]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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